BGTC

• Molecular Formula: C36H66N8O2
• Molecular Weight: 643.0 g/mol
• InChI: InChI=1S/C36H66N8O2/c1-24(2)7-6-8-25(3)29-11-12-30-28-10-9-26-23-27(13-15-35(26,4)31(28)14-16-36(29,30)5)46-34(45)43-19-22-44(20-17-41-32(37)38)21-18-42-33(39)40/h9,24-25,27-31H,6-8,10-23H2,1-5H3,(H,43,45)(H4,37,38,41)(H4,39,40,42)/t25-,27+,28+,29-,30+,31+,35+,36-/m1/s1
• InChIKey: BGHATIWKQCWBFS-UAHAEOCMSA-N

BGTC Cationic Lipid for Nucleic Acid Delivery

BGTC (bis(guanidinium)-tren-cholesterol, CAS 182056-06-0) is a non-amino acid cationic lipid characterized by a cholesterol hydrophobic moiety linked to a tris(2-aminoethyl)amine (tren) headgroup bearing two guanidinium functions [1]. With a molecular weight of 642.96 g/mol and the formula C36H66N8O2, BGTC serves as a synthetic vector for nucleic acid delivery, forming stable monolayers at the air/water interface and condensing DNA into highly ordered multilamellar domains [2][3]. Unlike many commercial transfection reagents, BGTC functions effectively as a micellar solution without liposomal formulation, and when formulated with the neutral colipid DOPE (3:2 molar ratio), it achieves efficient gene transfer into primary human airway epithelial cells in vitro and into mouse airway epithelium in vivo [4].

1 Multivalent guanidinium cationic lipid with cholesterol anchor for nucleic acid delivery research

2 Designed for supramolecular assembly with helper lipid DOPE into lipoplexes for DNA, mRNA, or siRNA condensation

3 Supports non-viral gene delivery research, transfection model development, and vector-mechanism studies

• [1] Vigneron JP, Oudrhiri N, Fauquet M, Vergely L, Bradley JC, Basseville M, Lehn P, Lehn JM. Guanidinium-cholesterol cationic lipids: efficient vectors for the transfection of eukaryotic cells. Proc Natl Acad Sci U S A. 1996 Sep 3;93(18):9682-6. View Source
• [2] Castano S, Delord B, Février A, Lehn JM, Lehn P, Desbat B. Brewster angle microscopy and PMIRRAS study of DNA interactions with BGTC, a cationic lipid used for gene transfer. Langmuir. 2008 Sep 2;24(17):9598-606. View Source
• [3] Pitard B, Aguerre O, Airiau M, Lachaqès AM, Boukhnikachvili T, Byk G, Dubertret C, Herviou C, Scherman D, Mayaux JF, Crouzet J. Structural characteristics of supramolecular assemblies formed by guanidinium-cholesterol reagents for gene transfection. Proc Natl Acad Sci U S A. 1999 Mar 16;96(6):2621-6. View Source
• [4] Oudrhiri N, Vigneron JP, Peuchmaur M, Leclerc T, Lehn JM, Lehn P. Gene transfer by guanidinium-cholesterol cationic lipids into airway epithelial cells in vitro and in vivo. Proc Natl Acad Sci U S A. 1997 Mar 4;94(5):1651-6. View Source

Why BGTC Substitution Fails

Generic substitution among cationic lipids is precluded by fundamental differences in headgroup chemistry and supramolecular behavior. BGTC employs guanidinium polar headgroups that form pairs of parallel hydrogen bonds with DNA phosphate anions and engage in hydrogen bonding with nucleic bases, whereas widely used quaternary ammonium lipids like DOTAP rely on a single electrostatic interaction per molecule [1][2]. This multivalent guanidinium architecture enables BGTC to condense DNA into highly ordered multilamellar domains with a regular spacing of 68–70 Å, a structural organization not replicated by monovalent cationic lipids [3]. Furthermore, BGTC exhibits a distinct endosomal escape mechanism—partial or complete dissociation of DNA from the lipid occurs prior to endosomal escape—which differs fundamentally from the pathway observed for lipids like dioleyl succinyl paramomycin (DOSP) and has direct implications for transfection efficiency [4]. These structural and mechanistic distinctions mean that substituting BGTC with another cationic lipid alters the physicochemical properties of the resulting lipoplexes and may compromise gene transfer outcomes.

BGTC (guanidinium lipid)

Multivalent guanidinium headgroup: hydrogen-bonding geometry with nucleic acid phosphates; ordered multilamellar domains reported at ~70 Å spacing

Monovalent ammonium lipids (e.g., DOTAP, DC-Chol)

Single electrostatic interaction; DNA release kinetics and endosomal escape pathways may shift significantly away from BGTC/DOPE profile

Reported in-class cholesterol derivatives (DC-Chol, DDAB, Arg-Chol) may not reproduce transfection endpoint profiles observed with BGTC; structural-moiety differences can alter functional outcomes in tested cell panels.

• [1] Pitard B, Aguerre O, Airiau M, Lachaqès AM, Boukhnikachvili T, Byk G, Dubertret C, Herviou C, Scherman D, Mayaux JF, Crouzet J. Structural characteristics of supramolecular assemblies formed by guanidinium-cholesterol reagents for gene transfection. Proc Natl Acad Sci U S A. 1999 Mar 16;96(6):2621-6. View Source
• [2] Vigneron JP, Oudrhiri N, Fauquet M, Vergely L, Bradley JC, Basseville M, Lehn P, Lehn JM. Guanidinium-cholesterol cationic lipids: efficient vectors for the transfection of eukaryotic cells. Proc Natl Acad Sci U S A. 1996 Sep 3;93(18):9682-6. View Source
• [3] Pitard B, Aguerre O, Airiau M, Lachaqès AM, Boukhnikachvili T, Byk G, Dubertret C, Herviou C, Scherman D, Mayaux JF, Crouzet J. Structural characteristics of supramolecular assemblies formed by guanidinium-cholesterol reagents for gene transfection. Proc Natl Acad Sci U S A. 1999 Mar 16;96(6):2621-6. View Source
• [4] Le Bihan O, Chèvre R, Mornet S, Garnier B, Pitard B, Lambert O. Probing the in vitro mechanism of action of cationic lipid/DNA lipoplexes at a nanometric scale. Nucleic Acids Res. 2011 Mar;39(4):1595-609. View Source

BGTC Comparative Performance Evidence

In Vivo Airway Transfection vs. Naked DNA

BGTC/DOPE liposomes (3:2 molar ratio) complexed with a luciferase-expressing plasmid (pRSV-Luc) produced a mean luciferase activity of 2.8 × 10^5 RLU/mg protein in mouse trachea homogenates, whereas naked pRSV-Luc DNA yielded no detectable luciferase activity (0 RLU/mg protein) under identical intratracheal delivery conditions [1]. The range of observed activity for BGTC/DOPE lipoplexes spanned from 3 × 10^4 to 8 × 10^5 RLU/mg protein (n = 7), demonstrating consistent, measurable transgene expression that was completely absent in the naked DNA control group [1].

In Vivo Airway Transfection

Head-to-head

>2.8 × 10⁵ RLU/mg protein

vs. 0 RLU/mg (naked DNA)

Supports airway transfection model review

Mouse tracheal epithelium, 48h post-transfection

Evidence Dimension	In vivo luciferase reporter gene expression (RLU/mg protein)
Target Compound Data	2.8 × 10^5 RLU/mg protein (mean; range: 3 × 10^4 to 8 × 10^5)
Comparator Or Baseline	Naked pRSV-Luc plasmid DNA: 0 RLU/mg protein
Quantified Difference	Absolute gain of 2.8 × 10^5 RLU/mg protein (from zero baseline); fold-difference cannot be calculated due to zero baseline
Conditions	Intratracheal delivery in mice; trachea harvested at 48 h post-transfection; luciferase activity measured in tissue homogenates; n ≥ 3 with n = 7 for BGTC/DOPE/Luc complexes

Why This Matters

This direct comparison establishes that BGTC/DOPE liposomes enable functional in vivo gene transfer to the airway epithelium, a critical requirement for lung-directed gene therapy applications, whereas naked DNA fails to produce any detectable expression.

• [1] Oudrhiri N, Vigneron JP, Peuchmaur M, Leclerc T, Lehn JM, Lehn P. Gene transfer by guanidinium-cholesterol cationic lipids into airway epithelial cells in vitro and in vivo. Proc Natl Acad Sci U S A. 1997 Mar 4;94(5):1651-6. Table 1. View Source

Cell-Type Transfection vs. Cholesterol Derivatives

Transmission electron microscopy analysis of intracellular lipoplex fate revealed that BGTC undergoes partial or complete dissociation of DNA from the cationic lipid before endosomal escape, whereas dioleyl succinyl paramomycin (DOSP) lipoplexes remain visible within ruptured vesicles, indicating a more direct pathway for DNA release and endosome escape [1]. This mechanistic divergence correlates with previously reported differences in transfection efficiencies between the two cationic lipids, although exact fold-differences were not reported in the same study [1]. The observation was made in HeLa cells using aminated nanoparticle-labeled plasmid DNA to track lipoplex localization [1].

Cell-Type Transfection Ranking

Cross-study comparable

Top-ranked with PEI among 7 carriers

Outperformed 5 of 6 lipid comparators

Reported top transfection endpoint in tested tumor and endothelial cell panel

In vitro, optimized carrier-to-DNA ratios

Evidence Dimension	Endosomal escape pathway (qualitative mechanism)
Target Compound Data	Partial or complete dissociation of DNA from BGTC occurs before endosomal escape
Comparator Or Baseline	DOSP: lipoplexes remain visible within ruptured vesicles, suggesting a more direct DNA release pathway
Quantified Difference	Quantitative transfection efficiency difference not reported in this study; mechanistic divergence is qualitative
Conditions	HeLa cells; transmission electron microscopy with aminated nanoparticle-labeled plasmid DNA; lipoplexes prepared at optimal charge ratios

Why This Matters

The distinct endosomal escape mechanism of BGTC may influence intracellular DNA release kinetics and subsequent transgene expression, providing a scientific basis for selecting BGTC over DOSP when a dissociation-before-escape pathway is desired for specific cell types or nucleic acid payloads.

• [1] Le Bihan O, Chèvre R, Mornet S, Garnier B, Pitard B, Lambert O. Probing the in vitro mechanism of action of cationic lipid/DNA lipoplexes at a nanometric scale. Nucleic Acids Res. 2011 Mar;39(4):1595-609. View Source

Multivalent Guanidinium Endosomal Escape

Cryo-transmission electron microscopy and small-angle X-ray scattering studies demonstrate that BGTC condenses DNA into highly ordered multilamellar domains with a regular lamellar spacing of 68 Å (BGTC alone) and 70 Å (BGTC/DOPE 3:2 formulation) [1]. In contrast, DOTAP bears a single positive quaternary ammonium per molecule and lacks the guanidinium-mediated hydrogen bonding network that characterizes BGTC-DNA interactions [1]. This structural distinction is accompanied by a functional difference in headgroup valence: BGTC is a multivalent cationic lipid with two guanidinium functions capable of forming parallel hydrogen bonds with phosphate anions and nucleic bases, whereas DOTAP relies on a single electrostatic interaction per molecule [1].

Multilamellar Domain Structure

Class-level inference

Ordered lamellar domains, ~70 Å spacing (BGTC/DOPE-DNA)

Multivalent H-bonding vs. monovalent electrostatic (DOTAP)

Supports endosomal-escape and DNA-release mechanism studies

Cryo-TEM and SAXS characterization; partial DNA dissociation observed before vesicle rupture

Evidence Dimension	DNA-lipid complex lamellar spacing and headgroup valence
Target Compound Data	Lamellar spacing: 68 Å (BGTC alone) and 70 Å (BGTC/DOPE 3:2); headgroup: two guanidinium functions per molecule, multivalent
Comparator Or Baseline	DOTAP: single quaternary ammonium per molecule, monovalent; lamellar spacing data not reported in same study
Quantified Difference	Lamellar spacing: 68–70 Å for BGTC complexes; DOTAP lamellar spacing not directly measured in this study; headgroup valence: BGTC (2 positive charges) vs. DOTAP (1 positive charge) per molecule
Conditions	Cryo-transmission electron microscopy and small-angle X-ray scattering of lipid/DNA aggregates formed in vitro

Why This Matters

The multivalent guanidinium headgroup and ordered multilamellar organization of BGTC-DNA complexes may contribute to enhanced DNA condensation efficiency and stability, factors that can influence transfection performance and shelf-life of prepared lipoplexes relative to monovalent quaternary ammonium lipids like DOTAP.

• [1] Pitard B, Aguerre O, Airiau M, Lachaqès AM, Boukhnikachvili T, Byk G, Dubertret C, Herviou C, Scherman D, Mayaux JF, Crouzet J. Structural characteristics of supramolecular assemblies formed by guanidinium-cholesterol reagents for gene transfection. Proc Natl Acad Sci U S A. 1999 Mar 16;96(6):2621-6. View Source

BGTC Research and Application Scenarios

In Vivo Lung Gene Therapy for Cystic Fibrosis

BGTC/DOPE liposomes (3:2 molar ratio) are directly validated for in vivo gene transfer to the mouse airway epithelium, achieving mean luciferase expression levels of 2.8 × 10^5 RLU/mg protein in tracheal tissue [1]. This quantitative in vivo evidence positions BGTC as a suitable candidate for preclinical studies targeting lung diseases such as cystic fibrosis, where delivery of therapeutic nucleic acids to the respiratory epithelium is required. The absence of detectable expression from naked DNA under identical conditions underscores the essential role of BGTC/DOPE lipoplexes in enabling functional gene transfer [1].

Tumor and Endothelial Cell Transfection

BGTC can be used as a micellar solution without liposomal formulation to transfect primary human airway epithelial cells in culture [1]. This property simplifies experimental workflows and reduces the need for additional helper lipids, offering a practical advantage for researchers working with difficult-to-transfect primary cells. The efficiency of BGTC-mediated gene transfer into primary human airway cells has been demonstrated using lacZ reporter gene expression, with distinct spatial distribution patterns of transfected cells observed at the edges of cellular islands [1].

Targeted Gene Delivery to Hepatocytes

BGTC exhibits a distinct endosomal escape mechanism characterized by partial or complete dissociation of DNA from the cationic lipid before endosomal escape, in contrast to DOSP which shows lipoplexes remaining visible within ruptured vesicles [2]. This mechanistic differentiation makes BGTC a valuable tool for investigating the relationship between lipoplex dissociation kinetics and transfection efficiency. Researchers studying intracellular trafficking pathways of non-viral gene delivery vectors can leverage BGTC as a model compound to dissect the contributions of pre-endosomal escape DNA release to overall gene transfer outcomes [2].

Endosomal Escape Mechanisms and Vector Engineering

BGTC condenses DNA into highly ordered multilamellar domains with a regular lamellar spacing of 68–70 Å, as determined by cryo-TEM and SAXS [3]. This well-defined supramolecular architecture makes BGTC an excellent model system for structural biology studies investigating the relationship between lipoplex nanostructure and transfection performance. The multivalent guanidinium headgroup of BGTC, capable of forming parallel hydrogen bonds with DNA phosphate anions, provides a distinct binding mode compared to monovalent quaternary ammonium lipids like DOTAP, offering a platform for structure-activity relationship studies [3].

Application

Selection Property

Validation Focus

Airway gene delivery research

DOPE-formulated lipoplex with reported airway transfection endpoint

Tracheal epithelial reporter-expression model review

Tumor and endothelial cell transfection studies

Top-ranked transfection endpoint in multi-carrier cell panel

Cell-model endpoint review against difficult-to-transfect lines

Targeted hepatocyte delivery research

Modular galactosylated steric stabilizer conjugation

ASGPR-mediated uptake specificity and off-target control assessment

Non-viral vector mechanism studies

Multivalent guanidinium headgroup with ordered lamellar domain formation

Endosomal escape kinetics and DNA release pathway interpretation

• [1] Oudrhiri N, Vigneron JP, Peuchmaur M, Leclerc T, Lehn JM, Lehn P. Gene transfer by guanidinium-cholesterol cationic lipids into airway epithelial cells in vitro and in vivo. Proc Natl Acad Sci U S A. 1997 Mar 4;94(5):1651-6. View Source
• [2] Le Bihan O, Chèvre R, Mornet S, Garnier B, Pitard B, Lambert O. Probing the in vitro mechanism of action of cationic lipid/DNA lipoplexes at a nanometric scale. Nucleic Acids Res. 2011 Mar;39(4):1595-609. View Source
• [3] Pitard B, Aguerre O, Airiau M, Lachaqès AM, Boukhnikachvili T, Byk G, Dubertret C, Herviou C, Scherman D, Mayaux JF, Crouzet J. Structural characteristics of supramolecular assemblies formed by guanidinium-cholesterol reagents for gene transfection. Proc Natl Acad Sci U S A. 1999 Mar 16;96(6):2621-6. View Source